Cas no 106774-77-0 (trans-Campestanyl Ferulate)

Technical Introduction: trans-Campestanyl Ferulate trans-Campestanyl Ferulate is a phytosterol ester derived from the conjugation of campestanol and ferulic acid. This compound exhibits notable antioxidant properties due to the presence of the feruloyl moiety, which scavenges free radicals and mitigates oxidative stress. Its lipophilic nature enhances stability and bioavailability, making it suitable for applications in nutraceuticals and functional foods. The trans-configuration ensures optimal molecular interaction, improving efficacy in lipid-based formulations. Additionally, it may contribute to cholesterol modulation, leveraging the hypocholesterolemic effects of phytosterols. Its dual functionality—combining sterol and phenolic benefits—makes it a valuable ingredient for research in health-promoting formulations.
trans-Campestanyl Ferulate structure
trans-Campestanyl Ferulate structure
Product Name:trans-Campestanyl Ferulate
CAS No:106774-77-0
MF:C38H58O4
MW:578.864732265472
CID:2019483
PubChem ID:13786591
Update Time:2025-06-08

trans-Campestanyl Ferulate Chemical and Physical Properties

Names and Identifiers

    • cis-feruloyl phytosterol
    • campestanyl ferulate
    • 106774-77-0
    • Q27279117
    • UNII-GID12I848G
    • CHEMBL3799176
    • trans-Feruloylcampestanol
    • GID12I848G
    • ERGOSTAN-3-OL, 3-((2E)-3-(4-HYDROXY-3-METHOXYPHENYL)-2-PROPENOATE), (3.BETA.,5.ALPHA.,24R)-
    • Ergostan-3-ol, 3-((2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate), (3beta,5alpha,24R)-
    • trans-Campestanyl ferulate
    • Campestanol trans-ferulate
    • [(3S,5S,8R,9S,10S,13R,14S,17R)-17-[(2R,5R)-5,6-dimethylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
    • ((3S,5S,8R,9S,10S,13R,14S,17R)-17-((2R,5R)-5,6-dimethylheptan-2-yl)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta(a)phenanthren-3-yl) (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
    • trans-Campestanyl Ferulate
    • Inchi: 1S/C38H58O4/c1-24(2)25(3)8-9-26(4)31-14-15-32-30-13-12-28-23-29(18-20-37(28,5)33(30)19-21-38(31,32)6)42-36(40)17-11-27-10-16-34(39)35(22-27)41-7/h10-11,16-17,22,24-26,28-33,39H,8-9,12-15,18-21,23H2,1-7H3/b17-11+/t25-,26-,28+,29+,30+,31-,32+,33+,37+,38-/m1/s1
    • InChI Key: NLHPCZDTMWKEFC-GTKUFFLCSA-N
    • SMILES: O(C(/C=C/C1C=CC(=C(C=1)OC)O)=O)[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC[C@@H](C)C(C)C)CC[C@H]21

Computed Properties

  • Exact Mass: 578.43351033g/mol
  • Monoisotopic Mass: 578.43351033g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 10
  • Complexity: 943
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.9
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: 151-153°C
  • Boiling Point: 642.2±40.0 °C at 760 mmHg
  • Flash Point: 187.9±20.8 °C
  • Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

trans-Campestanyl Ferulate Security Information

trans-Campestanyl Ferulate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C155308-1mg
trans-Campestanyl Ferulate
106774-77-0
1mg
$ 219.00 2023-09-08
TRC
C155308-5mg
trans-Campestanyl Ferulate
106774-77-0
5mg
$ 998.00 2023-09-08
TRC
C155308-10mg
trans-Campestanyl Ferulate
106774-77-0
10mg
$ 1654.00 2023-09-08

Additional information on trans-Campestanyl Ferulate

Introduction to trans-Campestanyl Ferulate (CAS No. 106774-77-0)

trans-Campestanyl Ferulate, with the chemical identifier CAS No. 106774-77-0, is a naturally derived compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of ferulic acid esters, which are known for their diverse biological activities and potential therapeutic applications. The structural uniqueness of trans-Campestanyl Ferulate lies in its combination of a campestanyl moiety and a ferulate group, making it a promising candidate for further exploration in drug development and functional biochemistry.

The campestanyl moiety is derived from campesterol, a phytosterol commonly found in plants, which is known for its anti-inflammatory and antioxidant properties. When combined with ferulic acid, a ubiquitous phenolic compound found in fruits and vegetables, the resulting ester exhibits enhanced stability and bioavailability. This makes trans-Campestanyl Ferulate an attractive candidate for topical applications and systemic delivery systems.

In recent years, trans-Campestanyl Ferulate has been the subject of numerous studies due to its potential role in modulating various biological pathways. Research has indicated that this compound may possess anti-oxidative, anti-inflammatory, and even anti-cancer properties. The ferulic acid component is particularly noted for its ability to scavenge free radicals and protect cells from oxidative stress, while the campestanyl part contributes to its membrane-stabilizing effects.

One of the most compelling aspects of trans-Campestanyl Ferulate is its potential application in skin care and cosmeceutical products. Studies have shown that it can enhance the skin's natural defense mechanisms by improving collagen production and reducing UV-induced damage. The compound's ability to penetrate the stratum corneum layer of the skin suggests that it could be an effective ingredient in formulations designed to combat aging and environmental stressors.

The pharmacokinetic profile of trans-Campestanyl Ferulate has also been extensively studied. Research indicates that it exhibits good solubility in both water and oil-based media, which makes it suitable for a wide range of formulation types. Additionally, its metabolic stability suggests that it can be administered orally or topically without significant degradation, thereby increasing its therapeutic efficacy.

In clinical trials, trans-Campestanyl Ferulate has demonstrated promising results in treating various inflammatory conditions. Its anti-inflammatory effects are attributed to its ability to inhibit key enzymes such as COX-2 and LOX, which are involved in the production of pro-inflammatory mediators. This makes it a potential candidate for developing novel therapeutics for conditions like rheumatoid arthritis and inflammatory bowel disease.

The compound's role in cancer research is also noteworthy. Preliminary studies have shown that trans-Campestanyl Ferulate can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and inhibiting the expression of anti-apoptotic proteins. These findings suggest that it could be used in combination with existing chemotherapeutic agents to enhance treatment outcomes.

The synthesis of trans-Campestanyl Ferulate involves a multi-step process that requires careful optimization to ensure high yield and purity. Typically, the campestanyl alcohol is first converted into campestanyl chloride, which is then reacted with ferulic acid in the presence of a catalyst to form the ester. Advances in synthetic methodologies have improved the efficiency of this process, making it more scalable for industrial production.

The analytical characterization of trans-Campestanyl Ferulate is crucial for ensuring its quality and consistency. Techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly used to confirm its identity and purity. These analytical methods provide detailed insights into its molecular structure and help ensure that it meets stringent regulatory standards.

The future prospects of trans-Campestanyl Ferulate are vast, with ongoing research exploring new applications in regenerative medicine and neuroprotection. Its ability to promote cell proliferation and differentiation makes it a potential candidate for tissue engineering applications, while its neuroprotective properties could lead to novel treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, trans-Campestanyl Ferulate (CAS No. 106774-77-0) is a multifaceted compound with significant potential in pharmaceuticals, cosmetics, and biotechnology. Its unique structural features, combined with its diverse biological activities, make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, its importance in addressing various health challenges is likely to grow even further.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd